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  4. Methyl 2,4-dimethyl-5-[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]-1H-pyrrole-3-carboxylate
Methyl 2,4-dimethyl-5-[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]-1H-pyrrole-3-carboxylate Methyl 2,4-dimethyl-5-[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]-1H-pyrrole-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 315710-58-8
VCID: VC0381361
InChI: InChI=1S/C22H23N3O4S2/c1-5-9-25-20(27)17-13-7-6-8-15(13)31-19(17)24-22(25)30-10-14(26)18-11(2)16(12(3)23-18)21(28)29-4/h5,23H,1,6-10H2,2-4H3
SMILES: CC1=C(NC(=C1C(=O)OC)C)C(=O)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2CC=C
Molecular Formula: C22H23N3O4S2
Molecular Weight: 457.6g/mol

Methyl 2,4-dimethyl-5-[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]-1H-pyrrole-3-carboxylate

CAS No.: 315710-58-8

Main Products

VCID: VC0381361

Molecular Formula: C22H23N3O4S2

Molecular Weight: 457.6g/mol

Methyl 2,4-dimethyl-5-[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]-1H-pyrrole-3-carboxylate - 315710-58-8

CAS No. 315710-58-8
Product Name Methyl 2,4-dimethyl-5-[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]-1H-pyrrole-3-carboxylate
Molecular Formula C22H23N3O4S2
Molecular Weight 457.6g/mol
IUPAC Name methyl 2,4-dimethyl-5-[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]-1H-pyrrole-3-carboxylate
Standard InChI InChI=1S/C22H23N3O4S2/c1-5-9-25-20(27)17-13-7-6-8-15(13)31-19(17)24-22(25)30-10-14(26)18-11(2)16(12(3)23-18)21(28)29-4/h5,23H,1,6-10H2,2-4H3
Standard InChIKey BGCRTVFCAYBWCT-UHFFFAOYSA-N
SMILES CC1=C(NC(=C1C(=O)OC)C)C(=O)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2CC=C
Canonical SMILES CC1=C(NC(=C1C(=O)OC)C)C(=O)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2CC=C
PubChem Compound 982712
Last Modified Nov 11 2021
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